Cas no 89292-92-2 (1H-1,2,4-Triazol-3-amine, 5-[4-[(4-fluorophenyl)methyl]-1-piperazinyl]-)

1H-1,2,4-Triazol-3-amine, 5-[4-[(4-fluorophenyl)methyl]-1-piperazinyl]- structure
89292-92-2 structure
Product Name:1H-1,2,4-Triazol-3-amine, 5-[4-[(4-fluorophenyl)methyl]-1-piperazinyl]-
CAS No:89292-92-2
MF:C13H17FN6
MW:276.312684774399
CID:605202
PubChem ID:13267630
Update Time:2025-04-19

1H-1,2,4-Triazol-3-amine, 5-[4-[(4-fluorophenyl)methyl]-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazol-3-amine, 5-[4-[(4-fluorophenyl)methyl]-1-piperazinyl]-
    • 3-[4-[(4-fluorophenyl)methyl]piperazin-1-yl]-1H-1,2,4-triazol-5-amine
    • SCHEMBL16825881
    • DTXSID40533246
    • 3-{4-[(4-Fluorophenyl)methyl]piperazin-1-yl}-1H-1,2,4-triazol-5-amine
    • CHEMBL157553
    • SCHEMBL11197047
    • 1-(5-Amino-4H-1,2,4-triazol-3-yl)-4-(p-fluorobenzyl)piperazine
    • 89292-92-2
    • BGLDXWUPXSZGGS-UHFFFAOYSA-N
    • Inchi: 1S/C13H17FN6/c14-11-3-1-10(2-4-11)9-19-5-7-20(8-6-19)13-16-12(15)17-18-13/h1-4H,5-9H2,(H3,15,16,17,18)
    • InChI Key: BGLDXWUPXSZGGS-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CN1CCN(C2=NNC(N)=N2)CC1

Computed Properties

  • Exact Mass: 276.14987273g/mol
  • Monoisotopic Mass: 276.14987273g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 74.1Ų
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